(Z)-8-methoxy-2-(o-tolylimino)-2H-chromene-3-carboxamide

• IUPAC Name: 8-methoxy-2-(2-methylphenyl)iminochromene-3-carboxamide
• InChI: InChI=1S/C18H16N2O3/c1-11-6-3-4-8-14(11)20-18-13(17(19)21)10-12-7-5-9-15(22-2)16(12)23-18/h3-10H,1-2H3,(H2,19,21)
• InChI Key: YMRIJZHLHXOAPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N=C2C(=CC3=C(O2)C(=CC=C3)OC)C(=O)N
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

(Z)-8-methoxy-2-(o-tolylimino)-2H-chromene-3-carboxamide, also known as 4-OT, is a synthetic compound that belongs to the class of chromene derivatives. It has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Material Science and Structural Analysis

One area of application for chromene derivatives is in material science, where their structural properties are of interest. For instance, the study by J. Reis et al. (2013) focuses on the crystal structures of chromene derivatives, highlighting their potential in designing new materials with specific optical or structural characteristics. These compounds exhibit interesting anti-rotamer conformations around the C-N bond, which could be relevant in the development of novel materials (Reis et al., 2013).

Synthesis and Chemical Reactivity

Chromene derivatives, including compounds structurally similar to "(Z)-8-methoxy-2-(o-tolylimino)-2H-chromene-3-carboxamide," have been extensively studied for their synthetic pathways and chemical reactivity. For example, T. A. Nizami and R. Hua (2018) describe a method for synthesizing 3H-naphtho[2.1-b]pyran-2-carboxamides from a three-component reaction involving β-naphthol, showcasing the versatility of chromene compounds in organic synthesis (Nizami & Hua, 2018).

Biological Applications

The research by Subbareddy V. Chitreddy and Sumathi Shanmugam (2017) explores the antibacterial and antioxidant properties of 4H-chromene-3-carboxamide derivatives. These findings indicate the potential of chromene derivatives in developing new therapeutic agents with antibacterial and antioxidant activities (Chitreddy & Shanmugam, 2017).

Fluorescence and Optical Properties

Juan Shi, Yong Liang, and Zunting Zhang (2017) synthesized benzo[c]coumarin carboxylic acids and investigated their fluorescence properties. The study highlights the potential use of chromene derivatives in designing fluorescent materials for various applications, including sensing and imaging (Shi, Liang, & Zhang, 2017).